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Hydrochloride

CAS No.: 2714414-13-6

Cat. No.: B12356571

Get Quote

Structural and Analytical Dynamics of Methamphetamine-D14 Hydrochloride in High-Resolution

Mass Spectrometry A Technical Whitepaper for Clinical Pharmacokinetics and Forensic

Toxicology

Executive Summary
In the realm of forensic toxicology and clinical pharmacokinetics, the precise quantification of

methamphetamine—a potent phenethylamine psychostimulant—requires rigorous analytical

frameworks to eliminate matrix effects and ionization variances. As a Senior Application

Scientist, I advocate for Isotope Dilution Mass Spectrometry (IDMS) as the gold standard.

While partially deuterated internal standards (e.g., D5, D8) are common, Methamphetamine-

D14 Hydrochloride represents the apex of isotopic fidelity. This whitepaper deconstructs the

chemical architecture, the causality behind its selection, and provides a self-validating protocol

for its deployment in LC-MS/MS workflows.
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Methamphetamine-D14 hydrochloride (CAS: 2714414-13-6) is the fully deuterated (non-

exchangeable) analog of methamphetamine [1].

Deuterium Mapping & Causality: The nomenclature N,α-di(methyl-d3)-(benzene-d5)-ethan-

α,β,β-d3-amine dictates the replacement of 14 specific protons with deuterium:

Benzene-d5 (5D): Stabilizes the aromatic ring against isotopic scrambling.

Ethan-α,β,β-d3 (3D): Secures the alkyl backbone (one on the alpha-carbon, two on the beta-

carbon).

Alpha-methyl-d3 (3D) & N-methyl-d3 (3D): Completes the aliphatic substitution.

Causality of the Hydrochloride Salt: Why utilize the HCl salt rather than the free base?

Methamphetamine free base is a volatile, oily liquid at room temperature. Volatilization

inevitably leads to concentration drift in standard solutions, destroying quantitative accuracy.

Synthesizing it as a hydrochloride salt converts the amine into a stable, crystalline solid. This

ensures gravimetric precision during standard formulation and guarantees long-term stability

(≥5 years at -20°C) [1].

The Causality of Isotopic Selection: Why D14?
The selection of an internal standard (IS) is a delicate balance of mass shift and fragmentation

stability. In tandem mass spectrometry (MS/MS), partially deuterated standards like

Methamphetamine-D5 (phenyl-d5) are highly susceptible to "cross-talk." During Collision-

Induced Dissociation (CID), if the phenyl ring is cleaved or shares a base peak ion with

derivatized amphetamines, the resulting fragment may be identical in mass to the endogenous

D0 fragment [3].

Methamphetamine-D14 provides a massive +14 Da mass shift. This ensures that both the

precursor ion and every possible hydrocarbon fragment retain a distinct mass-to-charge (m/z)

ratio, completely isolating the IS signal from the analyte signal.
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Endogenous Analyte (D0) Internal Standard (D14)

Precursor: m/z 150.1
[M+H]+

Product: m/z 91.1
[Tropylium]+

 CID

Precursor: m/z 164.2
[M+H]+

Product: m/z 98.1
[Tropylium-D7]+

 CID
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Caption: MRM fragmentation logic demonstrating complete isotopic isolation of the D14

standard.

Quantitative Physicochemical Data
To facilitate method development, the fundamental properties of the D14 standard are

summarized below [1][2].

Parameter Specification

Chemical Formula C10HD14N • HCl

Molecular Weight 199.8 g/mol (Salt) / 163.32 g/mol (Base)

Labelled CAS Number 2714414-13-6 (HCl) / 362044-12-0 (Base)

Unlabelled CAS Number 300-42-5

Deuterium Incorporation ≥99% deuterated forms (d1-d14); ≤1% d0

Precursor Ion [M+H]+ m/z 164.2
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Self-Validating Protocol: LC-MS/MS Quantification
A robust analytical method must be a self-validating system. The following protocol integrates

built-in quality control (QC) gates to ensure data integrity.

Step 1: Isotopic Purity Check (The Zero-Blank Gate)

Action: Inject a neat solution of Methamphetamine-D14 (100 ng/mL) without any D0 analyte.

Validation Logic: Monitor the D0 MRM transitions (150.1 → 91.1). The D0 signal must be <

0.1% of the D14 signal.

Causality: This proves the IS is not contributing false-positive signals to the endogenous

analyte channels due to synthesis impurities (≤1% d0 tolerance).

Step 2: Sample Spiking & Equilibration

Action: Aliquot 200 µL of biological matrix (urine/plasma). Spike with 20 µL of

Methamphetamine-D14 working solution (yielding 50 ng/mL matrix concentration). Vortex for

30 seconds and incubate at room temperature for 10 minutes.

Causality: Early spiking ensures the D14 standard undergoes the exact same protein binding

and extraction losses as the endogenous analyte, allowing the final ratio to perfectly correct

for recovery inefficiencies.

Step 3: Solid Phase Extraction (SPE)

Action: Load the sample onto a mixed-mode cation exchange (MCX) SPE cartridge. Wash

with 2% formic acid, followed by methanol. Elute with 5% ammonium hydroxide in methanol.

Evaporate under nitrogen and reconstitute in the mobile phase.

Validation Logic: Monitor the absolute peak area of the D14 standard across all samples. A

sudden drop in D14 area indicates a localized SPE failure or severe matrix ion suppression.

Step 4: LC-MS/MS Acquisition

Action: Separate via a C18 column using a gradient of 0.1% Formic Acid in Water (Mobile

Phase A) and Acetonitrile (Mobile Phase B).
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Caption: Step-by-step self-validating LC-MS/MS workflow using Methamphetamine-D14.
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Conclusion
The integration of Methamphetamine-D14 Hydrochloride into mass spectrometry workflows is

not merely a procedural preference; it is a mechanistic necessity for high-fidelity toxicology. By

leveraging a +14 Da mass shift and utilizing the stable hydrochloride salt, laboratories can

eliminate isotopic cross-talk, bypass the volatility issues of the free base, and establish a strictly

self-validating quantitative environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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